Cas no 31271-07-5 (Gamma-Mangostin)

Gamma mangostin is a novel competitive 5-HT2A receptors antagonist, purified from the husk of medicinal plant Garcinia mangostana Gamma mangostin is a transthyretin (TTR) profibrotic inhibitor, which binds to the thyroxine (T4) binding site and stabilizes TTR tetramers Gamma mangostin inhibited the binding of [3h]-spiperone to cultured rat aortic cardiomyocytes (IC50 = 3.5 nm) and decreased the perfusion pressure response of rat coronary arteries to 5-HT2A (IC50 = 0.32 μ M)

Gamma-Mangostin structure

Product Name:Gamma-Mangostin

CAS No:31271-07-5

Molecular Formula:C₂₃H₂₄O₆

Molecular Weight:396.4331

MDL:MFCD00951752

CID:307322

Gamma-Mangostin Properties

Names and Identifiers

- 1,3,6,7-Tetrahydroxy-2,8-bis(3-methylbut-2-en-1-yl)-9H-xanthen-9-one
- 1,3,6,7-Tetrahydroxy-2,8-bis(3-methyl-2-butenyl)-9H-xanthen-9-one
- Normangostin
- r-Mangostin
- γ- Mangostin
- 1,3,6,7-tetrahydroxy-2,8-bis(3-methylbut-2-enyl)xanthen-9-one
- 9H-Xanthen-9-one,1,3,6,7-tetrahydroxy-2,8-bis(3-methyl-2-buten-1-yl)-
- Gamma-mangostin
- Mangostin, gamma-
- 1,3,6,7-Tetrahydroxy-2,8-bis(3,3-dimethylallyl)xanthone
- Demethylmangostin
- [ "Normangostin" ]
- G7HS6P8ZEC
- 9H-Xanthen-9-one, 1,3,6,7-tetrahydroxy-2,8-bis(3-methyl-2-butenyl)-
- g-Mangostin
- gamma- Mangostin
- 1,3,6,7-Tetrahydroxy-2,5-bis(3-methyl-2-butenyl)-9H-xanthen-9-one
- 2,8-Bis(3-methyl-2-bu
- +Expand
- MDL： MFCD00951752
- InChIKey： VEZXFTKZUMARDU-UHFFFAOYSA-N
- Inchi： 1S/C23H24O6/c1-11(2)5-7-13-15(24)9-18-20(22(13)27)23(28)19-14(8-6-12(3)4)21(26)16(25)10-17(19)29-18/h5-6,9-10,24-27H,7-8H2,1-4H3
- SMILES： O1C2C([H])=C(C(C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H])=C(C=2C(C2=C1C([H])=C(C(=C2C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H])O[H])O[H])=O)O[H])O[H]

Computed Properties

Exact Mass: 396.157288g/mol
Surface Charge: 0
XLogP3: 5.9
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 4
Monoisotopic Mass: 396.157288g/mol
Monoisotopic Mass: 396.157288g/mol
Topological Polar Surface Area: 107Å²
Heavy Atom Count: 29
Complexity: 662
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 396.4

Experimental Properties

LogP: 4.78600
PSA: 111.13000
Boiling Point: 648.00to649.00°C.@760.00mmHg(est)
Melting Point: 207°C
Solubility: methanol: soluble1mg/mL, colorless to yellow
Color/Form: Yellow powder

Gamma-Mangostin Security Information

Symbol: GHS07
RTECS：ZD6122330
WGK Germany：3
Dangerous goods sign： Xn
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H302
Storage Condition：2-8°C
Risk Phrases： 22
Signal Word：Warning

Gamma-Mangostin Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Gamma-Mangostin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00BEMD-1mg	Gamma-mangostin	31271-07-5	99%	1mg	$98.00	2024-05-06
A2B Chem LLC	AF31365-1mg	gamma-Mangostin	31271-07-5	98% (HPLC)	1mg	$100.00	2024-04-20
Aaron	AR00BEUP-1mg	Gamma-mangostin	31271-07-5	98%	1mg	$51.00
Ambeed	A207435-5mg	1,3,6,7-Tetrahydroxy-2,8-bis(3-methylbut-2-en-1-yl)-9H-xanthen-9-one	31271-07-5	98%	5mg	$142.0	2024-07-19
ChemFaces	CFN98396-20mg	gamma-Mangostin	31271-07-5	>=98%	20mg	$100
ChemScence	CS-0018275-5mg	Gamma-Mangostin	31271-07-5	99.90%	5mg	$119.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0614-20mg	Gamma-mangostin	31271-07-5	98%	20mg	$96	2023-09-20
DC Chemicals	DCD-082-20 mg	γ- Mangostin	31271-07-5	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	Y1255279-5mg	Gamma-mangostin	31271-07-5	99%	5mg	$185	2024-06-06
MedChemExpress	HY-N1957-5mg	Gamma-Mangostin	31271-07-5	99.90%	5mg	￥1000	2024-07-24

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Gamma-Mangostin Related Literature

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Junxin Rao,Jianli Zhao,Xin Zhu,Zhen Guo,Chengming Wang,Cong-Ying Zhou Org. Chem. Front. 2022 9 3677
2. Antimicrobial potentials of natural products against multidrug resistance pathogens: a comprehensive review

Abeer H. Elmaidomy,Nourhan Hisham Shady,Khaled Mohamed Abdeljawad,Mohamed Badran Elzamkan,Hussein Hykel Helmy,Emad Ashour Tarshan,Abanoub Nabil Adly,Yasmin Hamdy Hussien,Nesma Gamal Sayed,Ahmed Zayed,Usama Ramadan Abdelmohsen RSC Adv. 2022 12 29078
3. An anti-inflammatory molecular mechanism of action of α-mangostin, the major xanthone from the pericarp of Garcinia mangostana: an in silico, in vitro and in vivo approach

Syam Mohan,Suvitha Syam,Siddig Ibrahim Abdelwahab,Neelaveni Thangavel Food Funct. 2018 9 3860
4. Structural alterations in the catalytic core of hSIRT2 enzyme predict therapeutic benefits of Garcinia mangostana derivatives in Alzheimer's disease: molecular dynamics simulation study

Oluwole B. Akawa,Temitayo I. Subair,Opeyemi S. Soremekun,Fisayo A. Olotu,Mahmoud E. S. Soliman RSC Adv. 2021 11 8003
5. Natural products from plants targeting key enzymes for the future development of antidiabetic agents

R. Mata,L. Flores-Bocanegra,B. Ovalle-Magallanes,M. Figueroa Nat. Prod. Rep. 2023 40 1198
6. Inhibitory effects of garcinone E on fatty acid synthase

Yan Liang,Di Luo,Xuan Gao,Hao Wu RSC Adv. 2018 8 8112
7. Inhibition of the carbohydrate-hydrolyzing enzymes α-amylase and α-glucosidase by hydroxylated xanthones

Clementina M. M. Santos,Carina Proen?a,Marisa Freitas,Alberto N. Araújo,Artur M. S. Silva,Eduarda Fernandes Food Funct. 2022 13 7930
8. A comprehensive review on antimicrobial face masks: an emerging weapon in fighting pandemics

Gayathri Pullangott,Uthradevi Kannan,Gayathri S.,Degala Venkata Kiran,Shihabudheen M. Maliyekkal RSC Adv. 2021 11 6544
9. The multifaceted nature of antimicrobial peptides: current synthetic chemistry approaches and future directions

Bee Ha Gan,Josephine Gaynord,Sam M. Rowe,Tomas Deingruber,David R. Spring Chem. Soc. Rev. 2021 50 7820
10. Design, synthesis and structure–activity relationships of mangostin analogs as cytotoxic agents

Xiao-Qian Chi,Cheng-Ting Zi,Hong-Mei Li,Liu Yang,Yong-Feng Lv,Jin-Yu Li,Bo Hou,Fu-Cai Ren,Jiang-Miao Hu,Jun Zhou RSC Adv. 2018 8 41377

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Cas no 31271-07-5 (Gamma-Mangostin)

Gamma-Mangostin Properties

Names and Identifiers

Computed Properties

Experimental Properties

Gamma-Mangostin Security Information

Gamma-Mangostin Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Gamma-Mangostin Price

Gamma-Mangostin Suppliers

Gamma-Mangostin Related Literature

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31271-07-5 (Gamma-Mangostin) Related Products